5-[5-(benzylthio)-4-phenyl-4H-1,2,4-triazol-3-yl]-2,3-dimethyl-1H-indole

• IUPAC Name: 5-(5-benzylsulfanyl-4-phenyl-1,2,4-triazol-3-yl)-2,3-dimethyl-1H-indole
• InChI: InChI=1S/C25H22N4S/c1-17-18(2)26-23-14-13-20(15-22(17)23)24-27-28-25(29(24)21-11-7-4-8-12-21)30-16-19-9-5-3-6-10-19/h3-15,26H,16H2,1-2H3
• InChI Key: DZAOCVYOBMUNKU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(NC2=C1C=C(C=C2)C3=NN=C(N3C4=CC=CC=C4)SCC5=CC=CC=C5)C
• Molecular Formula: C25H22N4S
• Molecular Weight: 410.5 g/mol

Description

5-[5-(benzylthio)-4-phenyl-4H-1,2,4-triazol-3-yl]-2,3-dimethyl-1H-indole, also known as BPTI, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. The compound belongs to the class of indole derivatives and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of 5-[5-(benzylthio)-4-phenyl-4H-1,2,4-triazol-3-yl]-2,3-dimethyl-1H-indole is not fully understood, but it is believed to involve the inhibition of various cellular pathways that are involved in cancer growth, inflammation, and neurodegeneration. This compound has been shown to inhibit the PI3K/Akt/mTOR pathway, which is involved in cell proliferation and survival. This compound also inhibits the NF-κB pathway, which is involved in the production of pro-inflammatory cytokines. In addition, this compound has been shown to activate the Nrf2/ARE pathway, which is involved in the regulation of oxidative stress.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the induction of apoptosis, inhibition of cell proliferation, and reduction of oxidative stress. This compound has also been shown to reduce the production of pro-inflammatory cytokines and improve cognitive function. However, the exact biochemical and physiological effects of this compound are still being studied.

Advantages and Limitations for Lab Experiments

5-[5-(benzylthio)-4-phenyl-4H-1,2,4-triazol-3-yl]-2,3-dimethyl-1H-indole has several advantages for lab experiments, including its high purity and stability. The compound is also relatively easy to synthesize, which makes it readily available for research purposes. However, this compound has some limitations, including its low solubility in water, which can make it difficult to administer in vivo. In addition, the compound has not yet been tested in clinical trials, which limits its potential therapeutic applications.

Future Directions

There are several future directions for research on 5-[5-(benzylthio)-4-phenyl-4H-1,2,4-triazol-3-yl]-2,3-dimethyl-1H-indole, including further studies on its mechanism of action, optimization of its synthesis method, and testing its efficacy in clinical trials. This compound could also be studied in combination with other anticancer agents or anti-inflammatory agents to enhance its therapeutic potential. In addition, this compound could be studied for its potential use in other diseases, such as cardiovascular disease and diabetes. Further research on this compound could lead to the development of new and effective therapeutic agents for various diseases.
Conclusion:
This compound is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. The compound has been studied for its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research. Further research on this compound could lead to the development of new and effective therapeutic agents for various diseases.

Scientific Research Applications

5-[5-(benzylthio)-4-phenyl-4H-1,2,4-triazol-3-yl]-2,3-dimethyl-1H-indole has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. The compound has shown promising results in preclinical studies as an anticancer agent by inducing apoptosis and inhibiting the growth of cancer cells. This compound has also been studied for its anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. In addition, this compound has shown neuroprotective effects by reducing oxidative stress and improving cognitive function.